Cas no 78579-60-9 (1-Hexanamine, N-(3-methylbutyl)-)
78579-60-9 structure
Product Name:1-Hexanamine, N-(3-methylbutyl)-
CAS No:78579-60-9
MF:C11H25N
MW:171.322903394699
CID:534303
PubChem ID:29030755
Update Time:2025-04-19
1-Hexanamine, N-(3-methylbutyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Hexanamine, N-(3-methylbutyl)-
- N-(3-methylbutyl)hexan-1-amine
- DTXSID40651898
- AKOS002629408
- PQLZIHIKBARHEC-UHFFFAOYSA-N
- 78579-60-9
- SCHEMBL4672978
- isoamyl-n-hexyl-amine
-
- Inchi: 1S/C11H25N/c1-4-5-6-7-9-12-10-8-11(2)3/h11-12H,4-10H2,1-3H3
- InChI Key: PQLZIHIKBARHEC-UHFFFAOYSA-N
- SMILES: N(CCCCCC)CCC(C)C
Computed Properties
- Exact Mass: 171.198699802g/mol
- Monoisotopic Mass: 171.198699802g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 8
- Complexity: 79.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 12Ų
1-Hexanamine, N-(3-methylbutyl)- Related Literature
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
78579-60-9 (1-Hexanamine, N-(3-methylbutyl)-) Related Products
- 106-20-7(Bis(2-ethylhexyl)amine)
- 544-00-3(bis(3-methylbutyl)amine)
- 15336-72-8(4,4'-Bipiperidine)
- 16898-52-5(4-[3-(piperidin-4-yl)propyl]piperidine)
- 24152-39-4(4-Butylpiperidine)
- 3230-23-7(4-Ethylpiperidine)
- 22398-09-0(4-propylpiperidine)
- 57157-80-9(Isotridecanamine,N-isotridecyl- (9CI))
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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